N-(4-fluorobenzyl)-N'-methylurea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-methylurea
• InChI: InChI=1S/C9H11FN2O/c1-11-9(13)12-6-7-2-4-8(10)5-3-7/h2-5H,6H2,1H3,(H2,11,12,13)
• InChI Key: HJHYSGYMJMTTEB-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)NCC1=CC=C(C=C1)F
• Molecular Formula: C9H11FN2O
• Molecular Weight: 182.19 g/mol

Description

N-(4-fluorobenzyl)-N'-methylurea is a chemical compound that is used in scientific research for its unique properties and effects. It is commonly referred to as FUB-MDMB or FUB-MDMB-CHMICA. This compound is a synthetic cannabinoid that acts as a potent agonist of the CB1 and CB2 receptors, which are responsible for the effects of cannabis on the body.

Mechanism of Action

N-(4-fluorobenzyl)-N'-methylurea acts as a potent agonist of the CB1 and CB2 receptors, which are located throughout the body. These receptors are responsible for the effects of cannabis on the body, including the psychoactive effects. When N-(4-fluorobenzyl)-N'-methylurea binds to these receptors, it activates them and produces a range of effects, including altered mood, perception, and behavior.
Biochemical and Physiological Effects:
N-(4-fluorobenzyl)-N'-methylurea has been found to have a range of biochemical and physiological effects on the body. These effects include altered neurotransmitter release, changes in gene expression, and alterations in various physiological processes, such as heart rate and blood pressure. These effects are similar to those of THC, the main psychoactive component of cannabis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-fluorobenzyl)-N'-methylurea in lab experiments is its potency and selectivity for the CB1 and CB2 receptors. This allows researchers to investigate the effects of synthetic cannabinoids on these receptors in a controlled and precise manner. However, one of the limitations of using this compound is its potential for abuse and misuse, as it has psychoactive effects similar to those of THC.

Future Directions

There are many future directions for research involving N-(4-fluorobenzyl)-N'-methylurea. One area of interest is the development of new synthetic cannabinoids that have greater selectivity and potency for the CB1 and CB2 receptors. Another area of interest is the investigation of the effects of synthetic cannabinoids on various physiological and biochemical processes, such as inflammation, pain, and addiction. Additionally, there is a need for further research into the potential risks and benefits of using synthetic cannabinoids in medical settings.

Scientific Research Applications

N-(4-fluorobenzyl)-N'-methylurea has been used in various scientific studies to investigate the effects of synthetic cannabinoids on the body. It has been found to have potent psychoactive effects, similar to those of THC, the main psychoactive component of cannabis. This compound has been used to study the effects of synthetic cannabinoids on the CB1 and CB2 receptors, as well as their effects on various physiological and biochemical processes.